Cas no 85735-96-2 (Pyridine, 5-(1,1-dimethylethyl)-2-methyl-)

• Product Name: Pyridine, 5-(1,1-dimethylethyl)-2-methyl-
• CAS No: 85735-96-2
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• CID: 663655
• PubChem ID: 13197540
• Update Time: 2024-03-02

Pyridine, 5-(1,1-dimethylethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-(1,1-dimethylethyl)-2-methyl-
• 5-tert-butyl-2-methylpyridine

• Inchi： 1S/C10H15N/c1-8-5-6-9(7-11-8)10(2,3)4/h5-7H,1-4H3
• InChI Key： UNSFKPRPICHULQ-UHFFFAOYSA-N
• SMILES： C1(C)=NC=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 149.120449483g/mol
• Monoisotopic Mass: 149.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 0.901±0.06 g/cm3(Predicted)
• Boiling Point: 201.1±9.0 °C(Predicted)
• pka: 6.26±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines